Cas no 2171277-01-1 (2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidoacetic acid)

• Product Name: 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidoacetic acid
• CAS No: 2171277-01-1
• MF: C₃₄H₃₂N₂O₅
• MW: 548.628289222717
• CID: 6301444
• PubChem ID: 165822035
• Update Time: 2025-06-13

2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidoacetic acid
• 2171277-01-1
• 2-[(2S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-phenylbutanamido]acetic acid
• EN300-1530294

• Inchi： 1S/C34H32N2O5/c37-32(38)22-36(21-25-13-5-2-6-14-25)33(39)31(20-19-24-11-3-1-4-12-24)35-34(40)41-23-30-28-17-9-7-15-26(28)27-16-8-10-18-29(27)30/h1-18,30-31H,19-23H2,(H,35,40)(H,37,38)/t31-/m0/s1
• InChI Key： FEMCHOJRPFKGFS-HKBQPEDESA-N
• SMILES： O(C(N[C@H](C(N(CC(=O)O)CC1C=CC=CC=1)=O)CCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 548.23112213g/mol
• Monoisotopic Mass: 548.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidoacetic acid

Comprehensive Overview of 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidoacetic acid (CAS No. 2171277-01-1)

In the realm of peptide synthesis and pharmaceutical intermediates, 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidoacetic acid (CAS No. 2171277-01-1) stands out as a critical compound. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and research applications. The compound's unique structure, featuring a benzyl group and a phenylbutanamidoacetic acid backbone, makes it indispensable for constructing complex peptide sequences with high precision.

The growing interest in peptide-based therapeutics has propelled the demand for high-quality intermediates like 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidoacetic acid. Researchers and pharmaceutical companies are increasingly focusing on peptides due to their high specificity, low toxicity, and potential to target previously undruggable pathways. This compound, with its Fmoc-protecting group, ensures efficient deprotection during synthesis, minimizing side reactions and improving yield—a key concern for manufacturers.

One of the most searched questions in the field is: "What are the applications of Fmoc-protected amino acids in drug discovery?" This compound addresses this query directly, as it is instrumental in the synthesis of peptide libraries for high-throughput screening. Its CAS No. 2171277-01-1 is often referenced in patents and research papers, highlighting its role in developing novel biologics and peptide vaccines. The phenylbutanamidoacetic acid moiety further enhances its utility in creating hydrophobic peptide segments, which are crucial for membrane permeability and stability.

Another trending topic in the scientific community is the green chemistry approach to peptide synthesis. 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidoacetic acid aligns with this movement, as its Fmoc group can be removed under mild conditions, reducing the need for harsh reagents. This eco-friendly aspect is particularly appealing to researchers aiming to minimize environmental impact while maintaining high synthetic efficiency.

The compound's chiral center at the 2S position is another focal point, as stereochemistry plays a pivotal role in peptide bioactivity. Missteps in chiral purity can lead to inactive or even harmful byproducts, making 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidoacetic acid a preferred choice for enantioselective synthesis. Its rigorous quality control standards ensure consistent performance, a factor highly valued in GMP-compliant production environments.

In summary, 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidoacetic acid (CAS No. 2171277-01-1) is a cornerstone in modern peptide chemistry. Its versatility, combined with the rising demand for peptide therapeutics and sustainable synthesis methods, positions it as a compound of significant scientific and commercial importance. Whether in academic research or industrial-scale production, this Fmoc-protected derivative continues to enable breakthroughs in drug development and biomedical innovation.